Cas no 1499629-27-4 (1-tert-butylcyclopentan-1-amine)

• Product Name: 1-tert-butylcyclopentan-1-amine
• CAS No: 1499629-27-4
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 6543303
• PubChem ID: 19752059
• Update Time: 2025-06-26

1-tert-butylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-tert-butylcyclopentan-1-amine
• 1499629-27-4
• EN300-1804536
• SCHEMBL3431977

• Inchi： 1S/C9H19N/c1-8(2,3)9(10)6-4-5-7-9/h4-7,10H2,1-3H3
• InChI Key： QFAHFXWSZSMSOJ-UHFFFAOYSA-N
• SMILES： NC1(CCCC1)C(C)(C)C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-tert-butylcyclopentan-1-amine

Introduction to 1-tert-butylcyclopentan-1-amine (CAS No. 1499629-27-4)

1-tert-butylcyclopentan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1499629-27-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This amine derivative features a cyclopentane ring substituted with a tert-butyl group at the 1-position, making it a structurally interesting molecule with potential applications in drug development and material science.

The molecular structure of 1-tert-butylcyclopentan-1-amine consists of a five-membered saturated ring with a nitrogen atom attached to one of its carbons, and an isobutyl group attached to another. This particular arrangement imparts unique steric and electronic properties to the molecule, which can be exploited in various chemical reactions and synthetic pathways. The presence of the tert-butyl group enhances the compound's stability and reactivity, making it a valuable intermediate in organic synthesis.

In recent years, there has been growing interest in 1-tert-butylcyclopentan-1-amine due to its potential role in medicinal chemistry. The cyclopentane moiety is known for its ability to mimic natural amino acid structures, which has led to its incorporation into various pharmacophores. Researchers have been exploring its utility as a building block for more complex molecules, particularly in the development of novel therapeutic agents.

One of the most compelling aspects of 1-tert-butylcyclopentan-1-amine is its versatility in synthetic chemistry. The compound can undergo a variety of reactions, including nucleophilic substitutions, reductions, and coupling reactions, making it a versatile tool for chemists. Its stability under harsh conditions also makes it suitable for large-scale synthesis, which is crucial for pharmaceutical applications.

Recent studies have highlighted the importance of 1-tert-butylcyclopentan-1-amine in the synthesis of bioactive molecules. For instance, researchers have demonstrated its use in constructing peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. These peptidomimetics have shown promise in treating various diseases, including cancer and inflammatory disorders.

The pharmaceutical industry has been particularly interested in 1-tert-butylcyclopentan-1-amine due to its potential as an intermediate in drug synthesis. Its structural features make it an ideal candidate for generating novel compounds with therapeutic effects. For example, derivatives of this amine have been investigated for their anti-inflammatory and analgesic properties. The tert-butyl group provides steric hindrance that can modulate binding interactions with biological targets, potentially enhancing drug efficacy.

Another area where 1-tert-butylcyclopentan-1-amine has shown promise is in materials science. The compound's ability to form stable complexes with other molecules makes it useful in the development of new materials with specialized properties. For instance, researchers have explored its use in creating polymers with enhanced mechanical strength or thermal stability. These materials could find applications in industries ranging from aerospace to electronics.

The synthesis of 1-tert-butylcyclopentan-1-amine is another area of active research. Chemists have developed several efficient methods for producing this compound, including catalytic hydrogenation and metal-catalyzed cross-coupling reactions. These synthetic routes not only provide high yields but also minimize waste, aligning with the growing emphasis on green chemistry principles.

In conclusion, 1-tert-butylcyclopentan-1-amine (CAS No. 1499629-27-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.